2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone

• IUPAC Name: 3-[(E)-[(4-nitrophenyl)hydrazinylidene]methyl]benzene-1,2-diol
• InChI: InChI=1S/C13H11N3O4/c17-12-3-1-2-9(13(12)18)8-14-15-10-4-6-11(7-5-10)16(19)20/h1-8,15,17-18H/b14-8+
• InChI Key: RURQTSJGNSXLIN-RIYZIHGNSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)O)C=NNC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=C(C(=C1)O)O)/C=N/NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O4
• Molecular Weight: 273.24 g/mol
• Solubility: 0.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone, also known as DHBH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone is not well understood. However, it is believed that 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone forms a complex with metal ions, which can then interact with various biological molecules, such as enzymes and proteins. This interaction can lead to changes in the biochemical and physiological properties of these molecules, which can be studied using various analytical techniques.
Biochemical and Physiological Effects
2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone has been shown to have various biochemical and physiological effects. For example, 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone has been shown to inhibit the activity of various enzymes, such as acetylcholinesterase and tyrosinase. 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone has also been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone in lab experiments is its high selectivity for metal ions. 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone forms a colored complex only with specific metal ions, which can simplify the detection and quantification of these ions. However, one of the main limitations of using 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone is its potential toxicity. 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone has been shown to have cytotoxic effects on various cell lines, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone. One potential direction is to explore the potential applications of 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone in the field of nanotechnology. 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone can be used as a precursor for the synthesis of various metal nanoparticles, which can have potential applications in various fields, such as catalysis and biomedicine. Another potential direction is to explore the potential use of 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone as a therapeutic agent for various diseases, such as cancer and Alzheimer's disease. 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone has been shown to have cytotoxic effects on various cell lines, which can be explored further for its potential use in cancer therapy. Additionally, 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone has been shown to have inhibitory effects on acetylcholinesterase, which can be explored further for its potential use in the treatment of Alzheimer's disease.

Synthesis Methods

2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone can be synthesized through the condensation reaction between 2,3-dihydroxybenzaldehyde and 4-nitrophenylhydrazine. The reaction can be carried out in various solvents, such as ethanol, methanol, and acetic acid. The resulting product is a yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone has been widely used in scientific research due to its potential applications in various fields. One of the main applications of 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone is in the field of analytical chemistry, where it is used as a reagent for the detection and quantification of various metal ions, such as copper, nickel, and cobalt. 2,3-dihydroxybenzaldehyde (4-nitrophenyl)hydrazone forms a colored complex with these metal ions, which can be detected using UV-Vis spectroscopy.